Cas no 1152962-88-3 (1-(4-Chloro-2-methylphenyl)-1h-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-Chloro-2-methylphenyl)-1h-pyrazole-3-carboxylic acid
• CAS No: 1152962-88-3
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 6092054
• PubChem ID: 43363533
• Update Time: 2025-05-19

1-(4-Chloro-2-methylphenyl)-1h-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methylphenyl)-1h-pyrazole-3-carboxylic acid
• EN300-1145758
• 1152962-88-3
• 1-(4-Chloro-2-methylphenyl)-1h-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H9ClN2O2/c1-7-6-8(12)2-3-10(7)14-5-4-9(13-14)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： YNDYZFBLURMFFG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-Chloro-2-methylphenyl)-1h-pyrazole-3-carboxylic acid

Introduction to 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152962-88-3)

1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid, identified by the chemical compound code CAS No. 1152962-88-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of both chloro and methyl substituents on the phenyl ring, along with the carboxylic acid functional group at the 3-position of the pyrazole core, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid contribute to its potential as an intermediate in the synthesis of various bioactive molecules. The chloro substituent at the 4-position of the phenyl ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, while the methyl group at the 2-position provides steric hindrance and influences electronic distribution. The carboxylic acid moiety at the 3-position of the pyrazole ring allows for further functionalization, such as esterification or amidation, which can be crucial for modulating pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. Pyrazoles have demonstrated efficacy in various therapeutic areas, including anti-inflammatory, antiviral, anticancer, and antimicrobial applications. The specific arrangement of substituents in 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid positions it as a promising candidate for further exploration in these domains.

One of the most compelling aspects of this compound is its potential role in oncology research. Pyrazole-based molecules have shown promise in inhibiting key enzymes and pathways involved in cancer cell proliferation and survival. For instance, studies have indicated that certain pyrazole derivatives can modulate kinases and other signaling molecules that are aberrantly activated in tumor cells. The chloro and methyl substituents in 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid may contribute to its ability to interact with biological targets, potentially leading to the development of novel anticancer agents.

Furthermore, the carboxylic acid group provides a versatile handle for conjugation with other bioactive molecules or for further derivatization to enhance solubility or bioavailability. This flexibility is particularly valuable in drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. Researchers have employed similar strategies in developing small molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with traditional drugs.

The synthesis of 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as chlorination and carboxylation. Advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid and biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries, thereby expediting the drug discovery process.

The pharmacological profile of 1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health. For example, derivatives of pyrazole have been explored for their potential to inhibit cyclooxygenase (COX) enzymes, which are involved in inflammation pathways. The unique structural features of this compound may confer selectivity over other known inhibitors, offering a new avenue for therapeutic intervention.

In conclusion,1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1152962-88-3) represents a fascinating subject of study in medicinal chemistry due to its structural complexity and potential biological activity. Its role as a precursor or intermediate in drug development underscores its importance in advancing therapeutic strategies across multiple disease areas. As research continues to uncover new applications for pyrazole derivatives,1-(4-Chloro-2-methylphenyl)-1H-pyrazole-3-carboxylic acid is poised to contribute significantly to future breakthroughs.